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Compound of Interest

Compound Name: Triethoxyfluorosilane

Cat. No.: B1226324 Get Quote

This technical guide provides a comprehensive overview of the key physical properties of

Triethoxyfluorosilane (CAS No: 358-60-1), specifically its boiling point and density. This

document is intended for researchers, scientists, and professionals in drug development and

material science who require precise data and an understanding of the methodologies for its

determination.

Core Physical Properties
Triethoxyfluorosilane is a colorless liquid with properties that are crucial for its application in

various chemical syntheses and material science applications. A summary of its primary

physical characteristics is presented below.

Data Presentation
Property Value Units

Boiling Point 134 - 135 °C

Density 0.900 g/cm³

The boiling point of Triethoxyfluorosilane is consistently reported in the range of 134-135 °C

at standard atmospheric pressure.[1][2][3] Its density is approximately 0.900 g/cm³, a value

also cited as 0.9 g/cm³ or 0.900 g/ml.[1][2]
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While specific experimental documentation for the determination of these properties for

Triethoxyfluorosilane is not publicly detailed, standard laboratory procedures for liquids are

applicable. The following outlines established methodologies for accurately measuring the

boiling point and density of a liquid compound such as Triethoxyfluorosilane.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For accurate determination, several methods can be employed, with the choice often

depending on the quantity of the substance available.

1. Distillation Method: This is a highly accurate method that also purifies the sample. It requires

a relatively large volume of the liquid (typically >5 mL). The liquid is heated in a distillation

apparatus, and the temperature at which the vapor condenses and is collected is recorded as

the boiling point.[4]

2. Thiele Tube Method: This microscale method is suitable for small sample volumes (<1 mL).

[5] A small sample tube containing the liquid and an inverted capillary tube is attached to a

thermometer and heated in a Thiele tube containing oil. The boiling point is the temperature at

which a rapid and continuous stream of bubbles emerges from the capillary, and upon cooling,

the liquid is drawn back into the capillary tube.[5][6]

3. Reflux Method: In this method, the liquid is heated to its boiling point in a flask equipped with

a condenser. The vapor condenses and returns to the flask. A thermometer placed in the vapor

phase above the liquid will register a stable temperature, which is the boiling point of the liquid.

[5]

Determination of Density
Density is the mass per unit volume of a substance. For liquids, gravimetric methods are

commonly used for precise measurements.

1. Pycnometer Method: A pycnometer is a flask with a specific, accurately known volume. It is

weighed empty, then filled with the liquid and weighed again. The density is calculated by

dividing the mass of the liquid (the difference between the two weights) by the volume of the

pycnometer. This method is known for its high accuracy.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1226324?utm_src=pdf-body
https://www.benchchem.com/product/b1226324?utm_src=pdf-body
https://chemconnections.org/organic/chem226/Labs/bp/bp.htm
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1226324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Buoyancy Method (Archimedes' Principle): This technique involves immersing a sinker of a

known volume into the liquid. The apparent loss in weight of the sinker is equal to the weight of

the displaced liquid. The density of the liquid can be determined from the mass and volume of

the displaced liquid.

Logical Workflow: Synthesis and Quality Control
The following diagram illustrates a generalized workflow for the synthesis and quality control of

Triethoxyfluorosilane, representing the key stages from starting materials to the final, verified

product.
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Caption: Generalized workflow for the synthesis and quality control of Triethoxyfluorosilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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